Cas no 1702951-33-4 (4-acetylheptane-3,5-dione)

4-acetylheptane-3,5-dione structure

Product Name:4-acetylheptane-3,5-dione

CAS No:1702951-33-4

Molecular Formula:C₉H₁₄O₃

Molecular Weight:170.205663204193

CID:5874566

PubChem ID:22670963

4-acetylheptane-3,5-dione Properties

Names and Identifiers

- 4-acetylheptane-3,5-dione
- 1702951-33-4
- EN300-1125855
- SCHEMBL1802349
- InChIKey： LCDLHYOLHBTHPG-UHFFFAOYSA-N
- Inchi： 1S/C9H14O3/c1-4-7(11)9(6(3)10)8(12)5-2/h9H,4-5H2,1-3H3
- SMILES： O=C(CC)C(C(C)=O)C(CC)=O

Computed Properties

Exact Mass: 170.094294304g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 170.094294304g/mol
Heavy Atom Count: 12
Complexity: 190
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.7
Topological Polar Surface Area: 51.2Å²

4-acetylheptane-3,5-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1125855-0.05g	4-acetylheptane-3,5-dione	1702951-33-4	95%	0.05g	$528.0	2023-10-26

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